Cas no 2171802-00-7 ({1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171802-00-7
• MF: C₁₁H₁₈F₂N₄O
• MW: 260.283628940582
• CID: 6027139
• PubChem ID: 165865397
• Update Time: 2025-07-01

{1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2171802-00-7
• EN300-1597173
• {[1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C11H18F2N4O/c1-14-6-9-11(8-2-4-18-5-3-8)17(16-15-9)7-10(12)13/h8,10,14H,2-7H2,1H3
• InChI Key： CNCODNHTCGHNGQ-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CNC)N=N1)C1CCOCC1)F

Computed Properties

• Exact Mass: 260.14486753g/mol
• Monoisotopic Mass: 260.14486753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Additional information on {1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Biology

{1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a sophisticated organic compound characterized by its intricate molecular structure and diverse functional groups. This compound, identified by its CAS number 2171802-00-7, has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key features that make it a subject of intense research interest, particularly in the context of designing novel bioactive molecules.

The presence of a {1H-1,2,3-triazol-4-ylmethyl} moiety in the molecular structure contributes to the compound's unique chemical properties. Triazoles are well-known for their stability and versatility in biological systems, often serving as crucial components in pharmaceuticals. The {2,2-difluoroethyl} group introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity to biological targets. Additionally, the {oxan-4-yl} group, which is a tetrahydropyran ring derivative, adds another layer of complexity to the compound's interactions with biological molecules.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can interact with multiple targets or exhibit dual mechanisms of action. {1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine exemplifies this trend by integrating several pharmacophoric elements into a single molecular entity. This approach has been increasingly adopted in drug discovery pipelines to develop more effective and selective therapeutic agents.

In the realm of medicinal chemistry, the design and synthesis of such complex molecules require a deep understanding of structural-activity relationships (SAR). The incorporation of fluorine atoms into pharmaceutical candidates has been a cornerstone strategy to improve their pharmacokinetic profiles. The electron-withdrawing nature of fluorine can modulate the electronic properties of adjacent functional groups, thereby influencing binding interactions with biological targets. In the case of {1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, these fluorine atoms are strategically positioned to optimize such interactions.

The {oxan-4-yl} group further contributes to the compound's potential bioactivity by providing a flexible scaffold that can adapt to various binding environments. This structural feature is particularly valuable in designing molecules that need to interact with proteins or other macromolecules in vivo. The triazole ring itself is known for its ability to form stable hydrogen bonds and pi-stacking interactions with biological targets, making it an ideal component for drug-like molecules.

Current research in chemical biology is increasingly focused on harnessing computational methods and high-throughput screening techniques to accelerate the discovery of novel bioactive compounds. {1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a prime example of how computational chemistry can guide the design of complex molecules with tailored properties. By leveraging advanced algorithms and machine learning models, researchers can predict the binding affinities and pharmacokinetic profiles of such compounds before conducting expensive experimental validations.

The development of new therapeutic agents often involves a multidisciplinary approach that integrates expertise from organic chemistry, biochemistry, pharmacology, and computational science. The synthesis of {1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine exemplifies this collaborative effort. Organic chemists play a crucial role in designing synthetic routes that allow for the efficient preparation of complex molecules while maintaining high yields and purity. Biochemists contribute by providing insights into how these molecules interact with biological targets and how their structures can be optimized for improved efficacy.

The pharmacological evaluation of such compounds is another critical step in their development as potential therapeutics. Researchers employ a variety of experimental techniques to assess their activity against relevant biological targets and to evaluate their safety profiles. These studies often involve cell-based assays、in vitro binding studies、and preclinical animal models. The results from these experiments provide valuable data that can guide further optimization efforts.

The growing interest in fluorinated compounds in drug discovery is driven by their numerous advantages over non-fluorinated analogs. Fluorine atoms can enhance lipophilicity、reduce metabolic degradation、and improve oral bioavailability. These properties make fluorinated drugs particularly attractive for developing small molecule therapeutics that need to reach target sites efficiently within the body. {1-(2,2-difluoroethyl)-5-(oxan-4-y)}l{lmethy}l(methy}lamine is no exception，as its design incorporates fluorine atoms to leverage these benefits.

Future directions in the study of {1-(2{.,(difluoroe})th}-5(oxan}-4-y))l{-H-l,H-,triazol}-4-ylmethy}(methy}lamine may include exploring its potential as an intermediate in the synthesis of more complex drug candidates or investigating its interactions with specific biological targets using structural biology techniques such as X-ray crystallography or NMR spectroscopy。These approaches will provide deeper insights into how this molecule functions at a molecular level and how its structure can be further optimized for therapeutic applications。